Cas no 338395-87-2 (N-(4-fluorophenyl)-2-hydrazino-2-oxoacetamide)

N-(4-fluorophenyl)-2-hydrazino-2-oxoacetamide structure
338395-87-2 structure
Product Name:N-(4-fluorophenyl)-2-hydrazino-2-oxoacetamide
CAS No:338395-87-2
MF:C8H8FN3O2
MW:197.166424751282
CID:1460609
PubChem ID:332443
Update Time:2025-04-20

N-(4-fluorophenyl)-2-hydrazino-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-fluorophenyl)-2-hydrazino-2-oxoacetamide
    • AKOS000344129
    • SB86368
    • N-(4-fluorophenyl)-2-hydrazinyl-2-oxoacetamide
    • 2F-083
    • CS-0332806
    • MFCD00119047
    • N-(4-fluorophenyl)-1-(hydrazinecarbonyl)formamide
    • NSC-329263
    • NSC329263
    • 338395-87-2
    • MDL: MFCD00119047
    • Inchi: 1S/C8H8FN3O2/c9-5-1-3-6(4-2-5)11-7(13)8(14)12-10/h1-4H,10H2,(H,11,13)(H,12,14)
    • InChI Key: OOCZYNXLBRXYKE-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)NC(C(NN)=O)=O

Computed Properties

  • Exact Mass: 197.06005467g/mol
  • Monoisotopic Mass: 197.06005467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • Melting Point: 223-226°C

N-(4-fluorophenyl)-2-hydrazino-2-oxoacetamide Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

N-(4-fluorophenyl)-2-hydrazino-2-oxoacetamide Pricemore >>

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